Cas no 175136-35-3 (1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one)

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one structure
175136-35-3 structure
Product Name:1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one
CAS No:175136-35-3
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD00218807
CID:92103
PubChem ID:2775656
Update Time:2025-04-18

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethanone
    • 1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone
    • 7-Acetyl-8-Bromo-3,4-Dihydro-2H-1,5-Benzodioxepine
    • 1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethanone
    • 1-(8-BROMO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)ETHAN-1-ONE
    • 2-BROMO-4,5-TRIMETHYLENEDIOXYACETOPHENONE
    • 1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one
    • AKOS BBS-00002856
    • EN300-302641
    • CCG-236111
    • Ethanone,1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
    • AKOS000271293
    • 7-acetyl-8-bro-mo-3,4-dihydro-2h-1,5-benzodioxepine
    • F2185-0321
    • 175136-35-3
    • VS-13565
    • Ethanone, 1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
    • MFCD00218807
    • FT-0605807
    • W-206118
    • DTXSID70379639
    • STL490899
    • BBL036568
    • DB-030511
    • MDL: MFCD00218807
    • Inchi: 1S/C11H11BrO3/c1-7(13)8-5-10-11(6-9(8)12)15-4-2-3-14-10/h5-6H,2-4H2,1H3
    • InChI Key: UUHAIZGEDARWJE-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C1C(C)=O)OCCCO2

Computed Properties

  • Exact Mass: 269.98900
  • Monoisotopic Mass: 269.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 56 °C
  • Boiling Point: 379.4±42.0 °C at 760 mmHg
  • Flash Point: 183.2±27.9 °C
  • Refractive Index: 1.559
  • PSA: 35.53000
  • LogP: 2.81300
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Solubility: Not determined

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Security Information

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Pricemore >>

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$ 185.00 2022-06-06
Enamine
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175136-35-3 95.0%
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Enamine
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Enamine
EN300-302641-0.25g
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Enamine
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$360.0 2025-03-19
Enamine
EN300-302641-1.0g
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